Cas no 23322-64-7 (Cerium oxide)

• Product Name: Cerium oxide
• CAS No: 23322-64-7
• MF: CeO₂
• MW: 172.114797592163
• MDL: MFCD00010927
• CID: 253722
• PubChem ID: 10219615
• Update Time: 2025-11-02

Cerium oxide Chemical and Physical Properties

Names and Identifiers

• Cerium oxide (CeO2),hydrate (8CI,9CI)
• CERIUM(IV) OXIDE
• CERIC OXIDE
• CERIC OXIDE,HYDRATE
• CERIUM(+4)HYDROXIDE
• CERIUM(+4)OXIDE
• CEROUS HYDROXIDE
• OFJATJUUUCAKMK-UHFFFAOYSA-N
• 23322-64-7
• AKOS030228223
• CERIC OXIDE [MI]
• CERIUM OXIDE [INCI]
• Cerium oxide

• MDL： MFCD00010927
• Inchi： 1S/Ce.2O/q+4;2*-2
• InChI Key： OFJATJUUUCAKMK-UHFFFAOYSA-N
• SMILES： [Ce+4].[O-2].[O-2]

Computed Properties

• Exact Mass: 171.89500
• Monoisotopic Mass: 171.89528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2Ų

Experimental Properties

• Density: 7.13 g/mL at 25 °C(lit.)
• Melting Point: 2600 °C
• PH: ~2.7
• PSA: 0.00000
• LogP: -0.23760

Cerium oxide Security Information

• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S23; S24/25
• RTECS：FK6310000
• Hazardous Material Identification：
• Risk Phrases：R22

Additional information on Cerium oxide

Comprehensive Overview of Cerium Oxide (CAS No. 23322-64-7): Properties, Applications, and Innovations

Cerium oxide, also known as ceria or CeO₂, is a versatile inorganic compound with the CAS number 23322-64-7. This rare-earth oxide has garnered significant attention due to its unique redox properties, catalytic activity, and wide-ranging applications in industries such as automotive, electronics, and energy. Its ability to switch between Ce³⁺ and Ce⁴⁺ oxidation states makes it indispensable in modern technologies.

One of the most prominent uses of cerium oxide nanoparticles is in catalytic converters, where it reduces harmful emissions from vehicles. As environmental regulations tighten globally, the demand for efficient ceria-based catalysts has surged. Researchers are also exploring its potential in hydrogen production and fuel cells, aligning with the growing interest in green energy solutions.

In the realm of nanotechnology, CeO₂ nanoparticles exhibit exceptional antioxidant properties, making them valuable in biomedical applications. Studies suggest their role in neuroprotection and anti-aging skincare, topics frequently searched by health-conscious consumers. The compound’s ability to scavenge reactive oxygen species (ROS) has sparked innovations in cosmetic formulations and wound healing products.

The electronics industry leverages cerium oxide polishing powders for chemical-mechanical planarization (CMP) of silicon wafers and optical lenses. With the rise of 5G technology and semiconductor advancements, the precision offered by CeO₂ in manufacturing processes is unparalleled. This aligns with trending searches on advanced materials for electronics and nanoscale fabrication.

Recent breakthroughs highlight cerium oxide’s role in solar energy and photocatalysis. Its ability to enhance photovoltaic efficiency and degrade organic pollutants under light exposure addresses two critical concerns: renewable energy and water purification. These applications resonate with users searching for sustainable technologies and environmental remediation methods.

In summary, cerium oxide (CAS No. 23322-64-7) is a multifaceted material driving innovation across multiple sectors. From emission control to biomedicine and clean energy, its applications are as diverse as they are impactful. As research continues to uncover new potentials, CeO₂ remains at the forefront of advanced material science.